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Compound of Interest

Compound Name:
(S)-3-Aminopiperidine

dihydrochloride

Cat. No.: B016457 Get Quote

An In-Depth Technical Guide to (S)-3-Aminopiperidine Dihydrochloride for Advanced

Research and Pharmaceutical Development

Introduction
(S)-3-Aminopiperidine dihydrochloride is a chiral heterocyclic amine of significant interest in

the pharmaceutical industry. It serves as a crucial building block, or synthon, in the assembly of

complex, biologically active molecules. Its value is intrinsically linked to its specific three-

dimensional structure—the "(S)" stereoconfiguration—which is often essential for precise

interaction with biological targets such as enzymes and receptors. This guide provides a

comprehensive technical overview of its chemical properties, synthesis, applications, and

handling, tailored for professionals in drug discovery and chemical development. The

dihydrochloride salt form is prevalent as it confers enhanced stability and aqueous solubility,

simplifying its use in various synthetic and biological applications.[1][2][3]

Physicochemical Properties and Specifications
The fundamental characteristics of (S)-3-Aminopiperidine dihydrochloride define its utility

and handling requirements. As a dihydrochloride salt, both the exocyclic and endocyclic

nitrogen atoms are protonated, increasing the compound's polarity and water solubility.[1]
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Property Data Source(s)

Molecular Formula C₅H₁₄Cl₂N₂ (or C₅H₁₂N₂·2HCl) [1][4][5][6]

Molecular Weight 173.08 g/mol [3][4][5][6]

CAS Number 334618-07-4 [4][5][7]

Appearance
White to off-white or light

brown crystalline powder/solid
[3][4][8]

Melting Point ~230 °C (decomposes)

Optical Rotation

[α]/D ≈ -2.0° to +2.0°

(concentration and solvent

dependent)

[3][8]

Purity (Typical) ≥97% [4]

Chemical Structure
The structure consists of a six-membered piperidine ring with an amino group at the third

carbon position. The "(S)" designation refers to the stereochemistry at this chiral center, which

is critical for its function in many pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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